2-(1H-pyrazol-4-yl)-1H-imidazole

• IUPAC Name: 2-(1H-pyrazol-4-yl)-1H-imidazole
• InChI: InChI=1S/C6H6N4/c1-2-8-6(7-1)5-3-9-10-4-5/h1-4H,(H,7,8)(H,9,10)
• InChI Key: WRLDFGCWPKZMAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)C2=CNN=C2
• Molecular Formula: C6H6N4
• Molecular Weight: 134.14 g/mol

Description

“2-(1H-pyrazol-4-yl)-1H-imidazole” is a compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives are known to exhibit antimicrobial, antitubercular, anticancer, antihypertensive, antiulcer, antiproliferative, and antiparasitic activities. They are components of many medicines with anti-inflammatory, antidiabetic, analgesic, antitumor, and other pharmacological properties.

Synthesis Analysis

The synthesis of pyrazole derivatives like “2-(1H-pyrazol-4-yl)-1H-imidazole” involves one-pot condensation of pyrazole-4-carbaldehydes with o-phenylenediamine in the presence of chloro(trimethyl)silane. This process affords previously inaccessible 2-(1H-pyrazol-4-yl)-1H-benzimidazoles in good yields.

Chemical Reactions Analysis

Pyrazole derivatives, including “2-(1H-pyrazol-4-yl)-1H-imidazole”, are known to undergo various chemical reactions. For instance, chloro(trimethyl)silane is known to promote and facilitate various condensation reactions.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• A series of pyrazole-imidazole-triazole hybrids demonstrated significant antimicrobial activity, with one compound showing excellent potency against A. niger, surpassing even the reference drug Fluconazole (Punia et al., 2021).
• 1-(3,5-Diaryl-4,5-dihydro-1H-pyrazol-4-yl)-1H-imidazole derivatives exhibited promising antifungal and antimycobacterial activities against strains like Candida albicans and Mycobacterium tuberculosis (Zampieri et al., 2008).

Synthesis and Chemical Characterization

• The synthesis of pyrazole-imidazole derivatives has been explored, yielding compounds with potential applications in various fields. For instance, benzimidazole-pyrazoline hybrid molecules showing anti-diabetic properties were developed (Ibraheem et al., 2020).
• The functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold has been reported, leading to derivatives with improved aqueous solubility, potentially useful in drug development (Schwärzer et al., 2021).

Potential Therapeutic Applications

• Pyrazole and imidazole derivatives have shown diverse therapeutic potentials, including antioxidant and anti-inflammatory activities. Some compounds demonstrated significant free-radical scavenging capacity and antioxidant activity (Karrouchi et al., 2019).
• In the realm of obesity treatment, N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives were designed and evaluated as potential pancreatic lipase inhibitors, showing promising results for anti-obesity activity (Unnisa et al., 2022).

Safety and Hazards

While specific safety and hazard information for “2-(1H-pyrazol-4-yl)-1H-imidazole” is not available, general precautions for handling pyrazole derivatives include avoiding breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and dust respirators are recommended.

Future Directions

The development of synthetic approaches to new pyrazole derivatives, including “2-(1H-pyrazol-4-yl)-1H-imidazole”, is an important problem. The search for methods of synthesis of biologically important nitrogen heterocycles under mild conditions with the use of inexpensive reagents remains a challenging problem.

Mechanism of Action

Target of Action

Compounds containing imidazole and pyrazole moieties are known to exhibit a wide range of biological activities .

Mode of Action

It’s worth noting that compounds containing imidazole and pyrazole moieties have been associated with various biological activities, suggesting that they may interact with multiple targets .

Biochemical Pathways

Compounds containing imidazole and pyrazole moieties are known to interact with various biochemical pathways, suggesting a broad spectrum of potential effects .

Result of Action

Compounds containing imidazole and pyrazole moieties have been associated with various biological activities, suggesting that they may have diverse molecular and cellular effects .